2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide

• Molecular Formula: C25H22FNO5
• Molecular Weight: 435.4 g/mol
• IUPAC Name: 2-[3-(4-fluorophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H22FNO5/c1-14-18-9-20-21(15-4-6-16(26)7-5-15)13-31-22(20)11-23(18)32-25(29)19(14)10-24(28)27-12-17-3-2-8-30-17/h4-7,9,11,13,17H,2-3,8,10,12H2,1H3,(H,27,28)
• InChI Key: ZRBCAKWXUKSCAZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C4=CC=C(C=C4)F)CC(=O)NCC5CCCO5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)F)CC(=O)NCC5CCCO5

Description

2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as Furosemide and is widely used as a loop diuretic to treat conditions such as edema and hypertension.

Mechanism of Action

The mechanism of action of 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide involves the inhibition of the sodium-potassium-chloride cotransporter (NKCC2) in the loop of Henle in the kidney. This results in the reduction of sodium and chloride reabsorption, leading to increased urine output and decreased fluid retention.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide include increased urine output, decreased fluid retention, and decreased blood pressure. This compound has also been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide in lab experiments include its well-established mechanism of action and its availability as a commercial drug. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful dosing and monitoring.

Future Directions

For the research on 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide include further investigation of its anti-inflammatory and anti-cancer properties. This compound also has potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, further research is needed to determine the optimal dosing and administration of this compound for therapeutic use.
In conclusion, 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide is a synthetic compound that has potential therapeutic applications in a variety of conditions. Its well-established mechanism of action and availability as a commercial drug make it an attractive candidate for further research. However, careful dosing and monitoring are necessary due to its potential toxicity. Further research is needed to determine the optimal dosing and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide involves the reaction of 5-methyl-7-oxo-7H-furo[3,2-g]chromene-3-carboxylic acid with 4-fluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with tetrahydrofuran-2-ylmethylamine and acetic anhydride to obtain the final product.

Scientific Research Applications

2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(tetrahydro-2-furanylmethyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-angiogenic properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.